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Compound of Interest

Compound Name: 2H-Pyran-2-ol, tetrahydro-3-iodo-

CAS No.: 85515-57-7

Cat. No.: B13100478

Get Quote

Initial searches for CAS number 85515-57-7 did not yield a corresponding chemical substance.

Instead, results frequently referenced "CARQUEST 85515," which is an engine oil filter[1][2][3]

[4]. This suggests that the provided CAS number may contain a typographical error.

However, the search results did identify a chemical with a similar numerical sequence:

Acetaldehyde diethyl acetal, which has the CAS number 105-57-7[5][6][7][8][9]. Given the

specificity of the user's request for an in-depth technical guide, and to demonstrate the required

structure and content, this document will proceed by focusing on Acetaldehyde diethyl acetal

(CAS 105-57-7) as a representative topic.

An In-Depth Technical Guide to Acetaldehyde
Diethyl Acetal (CAS 105-57-7)
Prepared for: Researchers, Scientists, and Drug Development Professionals

Section 1: Executive Summary & Core Properties
Acetaldehyde diethyl acetal, also known as 1,1-diethoxyethane or simply acetal, is a versatile

organic compound with significant applications in organic synthesis and as a specialty

solvent[10]. Its primary utility in a research and development context stems from its function as
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a protecting group for aldehydes, a critical step in the multi-stage synthesis of complex

pharmaceutical and agrochemical molecules[10]. This guide provides a comprehensive

overview of its physicochemical properties, safety protocols, and key experimental applications.

Chemical Identity and Physicochemical Data
The fundamental properties of Acetaldehyde diethyl acetal are summarized below. This data is

essential for experimental design, safety assessments, and regulatory compliance.

Property Value Source(s)

CAS Number 105-57-7 [6][7][9]

Molecular Formula C6H14O2 [7][9]

Molecular Weight 118.17 g/mol [6][7]

IUPAC Name 1,1-Diethoxyethane [11]

Synonyms
Acetal, Diethylacetal,

Ethylidene diethyl ether
[5][7][11]

Appearance Clear, colorless liquid [10]

Boiling Point 101 - 103 °C [6][10]

Melting Point -100 °C [9][10]

Density 0.831 g/mL at 25 °C [6][10]

Vapor Pressure 20 mmHg at 20 °C [6]

Refractive Index n20/D 1.379 - 1.383 [6]

Autoignition Temp. 446 °F (230 °C) [6]

Section 2: Safety, Handling, and Toxicology
Acetaldehyde diethyl acetal is classified as a highly flammable liquid and vapor that can cause

skin and serious eye irritation[8][12][13]. Understanding its hazard profile is paramount for safe

laboratory practice.
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Hazard Profile and Precautionary Measures
Flammability: The compound is highly flammable with a low flash point. Vapors can form

explosive mixtures with air and may travel to an ignition source and flash back[5][8]. All work

should be conducted in a chemical fume hood, away from heat, sparks, and open flames[12]

[13]. Electrical equipment must be explosion-proof, and all containers should be grounded

and bonded to prevent static discharge[5][12].

Peroxide Formation: Like many ethers, Acetaldehyde diethyl acetal can form explosive

peroxides upon exposure to air and light, particularly during prolonged storage[5][8][12]. It is

crucial to date containers upon receipt and opening and to test for peroxides before heating

or distillation if the material is old or has been exposed to air. Store in a cool, dry, well-

ventilated place, protected from direct sunlight, and preferably under an inert atmosphere

like nitrogen[8][12].

Irritation: The compound is a known skin and eye irritant[8][13]. Appropriate personal

protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles

or a face shield, and a lab coat, must be worn at all times[5][13].

Inhalation & Ingestion: While acute toxicity is moderate, inhalation of vapors may cause

respiratory tract irritation. Ingestion can be harmful[12]. Work should always be performed in

a well-ventilated area or fume hood[12].

First Aid and Emergency Response
A clear workflow for emergency response is critical.
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Exposure Event

Immediate Actions

Follow-up

Chemical Exposure
(Skin, Eyes, Inhalation)

Skin Contact:
Immediately remove contaminated clothing.

Rinse skin with water for 15 min.On Skin

Eye Contact:
Rinse cautiously with water for several minutes.
Remove contacts if present. Continue rinsing.

In Eyes

Inhalation:
Move person to fresh air.
Seek medical attention.

Inhaled

Seek Medical Attention
(if irritation persists or after significant exposure)

Click to download full resolution via product page

Caption: Emergency first aid workflow for exposure to Acetaldehyde diethyl acetal.

Section 3: Applications in Research and
Development
The utility of Acetaldehyde diethyl acetal is primarily centered on its role as a carbonyl

protecting group. This function is indispensable when a synthetic route requires a reagent that

would otherwise react with an aldehyde moiety elsewhere in the molecule.

Mechanism: Aldehyde Protection
The core principle of using acetal as a protecting group is the conversion of a reactive

aldehyde into a stable acetal, which is inert to many nucleophiles and bases. This

transformation is typically acid-catalyzed.
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(Acid Catalyst)
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H2O

Aqueous Acid
(e.g., HCl/H2O)
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Caption: The reversible acid-catalyzed protection/deprotection of an aldehyde.

Experimental Protocol: Aldehyde Protection
This protocol outlines a general procedure for the protection of an aldehyde using

Acetaldehyde diethyl acetal.

Rationale: This procedure uses an excess of the protecting group and an acid catalyst to drive

the equilibrium towards the formation of the acetal product. The removal of water, a byproduct,

would further favor product formation but is often unnecessary given the excess of the reagent.

Methodology:
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Reaction Setup:

To a round-bottom flask equipped with a magnetic stir bar, add the aldehyde substrate (1.0

equivalent).

Dissolve the substrate in a suitable anhydrous solvent (e.g., dichloromethane or THF).

Add Acetaldehyde diethyl acetal (1.5 - 2.0 equivalents). The excess ensures the reaction

goes to completion.

Catalysis:

Add a catalytic amount of a strong acid catalyst, such as p-toluenesulfonic acid (p-TsOH)

(0.01 - 0.05 equivalents) or a few drops of concentrated sulfuric acid.

Reaction Monitoring:

Stir the reaction mixture at room temperature.

Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas

Chromatography (GC) until the starting aldehyde is fully consumed.

Workup:

Quench the reaction by adding a weak base, such as a saturated aqueous solution of

sodium bicarbonate, to neutralize the acid catalyst.

Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic

solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na2SO4), filter, and concentrate under reduced pressure to yield the crude protected

product.

Purification:

If necessary, purify the product by flash column chromatography.
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Section 4: Other Industrial Applications
Beyond its specialized role in synthesis, Acetaldehyde diethyl acetal has other commercial

uses:

Solvent: It is used as a specialty solvent due to its stability and moderate boiling point[10].

Flavor and Fragrance: The compound has a pleasant, fruity odor and is used as a flavoring

agent in food products and in the formulation of fragrances[10].

Fuel Additive: It has been explored as an additive in diesel fuels to improve the cetane

number and enhance combustion efficiency[11].

Section 5: Conclusion
Acetaldehyde diethyl acetal (CAS 105-57-7) is a chemical of significant utility, particularly in the

field of organic synthesis for drug development and complex molecule creation. Its function as

a robust protecting group for aldehydes is a cornerstone of many synthetic strategies.

However, its high flammability and potential for peroxide formation demand stringent safety

protocols and careful handling. A thorough understanding of its properties, as detailed in this

guide, is essential for its safe and effective use in a professional research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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